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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the optimal use of
Lymphoprep™, a density gradient medium for the isolation of peripheral blood mononuclear
cells (PBMCs). Adherence to these guidelines is crucial for achieving high cell viability, purity,
and recovery, which are essential for reliable downstream applications in research, diagnostics,
and drug development.

Principle of Separation

Lymphoprep™ is a sterile, ready-to-use medium for the isolation of mononuclear cells from
peripheral blood, bone marrow, and cord blood. The separation is based on density gradient
centrifugation. The medium, with a density of 1.077 g/mL, allows for the separation of
mononuclear cells from erythrocytes and granulocytes. During centrifugation, the denser
erythrocytes and granulocytes sediment through the Lymphoprep™ layer, while the less
dense mononuclear cells (lymphocytes and monocytes) form a distinct band at the interface
between the plasma and the separation medium.

Critical Parameters for Optimal Results
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Several factors in the sample preparation and separation process can significantly impact the
quality of the isolated PBMCs. Careful attention to these details will ensure reproducible and
reliable results.

Blood Collection and Anticoagulant Selection

The choice of anticoagulant can influence PBMC recovery and functionality. While several
anticoagulants are compatible with Lymphoprep™, their effects can vary.

o Recommended Anticoagulants: EDTA, heparin, and Acid Citrate Dextrose (ACD) are all
suitable for blood collection prior to Lymphoprep™ separation.[1][2]

o Considerations:

o Heparin: Often preferred for functional assays like lymphocyte proliferation, as it has been
shown to preserve certain cellular responses better than other anticoagulants.[3][4][5]
However, it is essential to remove platelets from heparinized blood to avoid inhibition in
some downstream applications.[6]

o EDTA: A strong calcium chelator that is effective at preventing clotting. While widely used,
it may affect some downstream enzymatic reactions.[5]

o ACD: Another common anticoagulant that provides good cell preservation.

Data Summary: Effect of Anticoagulants on PBMC Isolation
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. Typical PBMC L
Anticoagulant Viability Notes
Recovery

May require additional
Heparin High >95% steps to remove
platelets.[3][6]

May interfere with
EDTA High >95% certain downstream

enzymatic assays.[5]

Generally a good all-
purpose anticoagulant
for PBMC isolation.[1]

[2]

ACD High >95%

Blood Storage Time and Temperature

The time and temperature at which whole blood is stored before processing are critical for
maintaining cell viability and recovery.

o Time: Fresh blood (< 24 hours) is ideal for achieving the best results.[7] Processing blood
within 8 hours of collection is recommended to maximize PBMC viability and yield.[8]
Storage for longer than 24 hours can lead to a significant decrease in cell viability and
recovery, as well as increased granulocyte contamination.[7][8]

o Temperature: Blood should be stored and processed at room temperature (18-25°C).[5][9]
Refrigeration (4°C) can negatively impact PBMC yield and viability.[10][11] Conversely,
temperatures above 25°C can also be detrimental.

Data Summary: Effect of Blood Storage on PBMC Isolation
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. - Granulocyte
Storage Condition PBMC Viability PBMC Recovery L
Contamination

< 8 hours at Room

High (>95%) High Low

Temp

24 hours at Room )
Moderate to High Moderate Increased

Temp

> 24 hours at Room Significantly
Decreased Decreased

Temp Increased[8]
Significantly Significantly

4°C Storage Increased[10][11]
Decreased Decreased

Blood Dilution

Diluting the blood sample before layering it onto the Lymphoprep™ is a critical step to reduce
cell clumping and improve the purity and yield of mononuclear cells.

o Recommended Dilution: A 1:1 dilution of whole blood with a balanced salt solution (e.g., PBS
or 0.9% NacCl) is recommended.[1][12]

e Importance: Dilution reduces the viscosity of the blood and minimizes the trapping of
mononuclear cells within red blood cell aggregates, thereby increasing the recovery of
PBMCs.[5]

Centrifugation

Precise control of centrifugation speed, time, and temperature is essential for successful
separation.

e Speed and Time: The standard recommendation is to centrifuge at 800 x g for 20 minutes at
room temperature.[1][2] If the blood has been stored for more than 2 hours, increasing the
centrifugation time to 30 minutes is advised.[1][2]

e Brake: It is crucial to use a centrifuge with the brake turned off for the deceleration phase.
[12][13] Abrupt stopping can disturb the cell layers and lead to contamination of the PBMC
fraction.
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» Rotor: A swing-out rotor is recommended for optimal separation.[1]

Experimental Protocols
Standard Protocol for PBMC Isolation from Whole Blood

This protocol is a general guideline. Volumes may be scaled up or down depending on the
starting blood volume and the size of the centrifuge tubes.

Materials:

e Whole blood collected in a tube with an appropriate anticoagulant.

e Lymphoprep™ (warmed to room temperature).

 Sterile balanced salt solution (e.g., PBS or 0.9% NacCl), at room temperature.
 Sterile conical centrifuge tubes (e.g., 15 mL or 50 mL).

» Sterile pipettes.

o Centrifuge with a swing-out rotor.

Procedure:

» Blood Dilution: Dilute the whole blood with an equal volume of the balanced salt solution in a
conical centrifuge tube (e.g., mix 5 mL of blood with 5 mL of PBS). Mix gently by inverting the
tube.

e Layering:

o Carefully dispense the appropriate volume of Lymphoprep™ into a new conical centrifuge
tube. For a 15 mL tube, 3 mL of Lymphoprep™ is typically used. For a 50 mL tube, 15 mL

iSs common.

o Gently layer the diluted blood on top of the Lymphoprep™, being careful to not mix the
two layers. This can be achieved by holding the tube at a 45-degree angle and slowly
pipetting the diluted blood against the side of the tube.

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.stemcell.com/comparison-of-three-isolation-techniques-for-human-peripheral-blood-mononuclear-cells-cell-recovery-and-viability-population-composition-and-cell-functionality.html
https://www.benchchem.com/product/b1260219/docs?utm_src=pdf-body#application-notes-and-protocols-for-optimal-lymphoprep-results
https://www.benchchem.com/product/b1260219/docs?utm_src=pdf-body#application-notes-and-protocols-for-optimal-lymphoprep-results
https://www.benchchem.com/product/b1260219/docs?utm_src=pdf-body#application-notes-and-protocols-for-optimal-lymphoprep-results
https://www.benchchem.com/product/b1260219/docs?utm_src=pdf-body#application-notes-and-protocols-for-optimal-lymphoprep-results
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260219?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Centrifugation: Centrifuge the tubes at 800 x g for 20 minutes at room temperature (18-25°C)
with the brake off. If the blood is older than 2 hours, extend the centrifugation time to 30
minutes.[1][2]

o Harvesting PBMCs: After centrifugation, four distinct layers will be visible:

[e]

Top layer: Plasma

o

Interface: A cloudy layer of mononuclear cells (PBMCs)

[¢]

Below interface: Clear Lymphoprep™ medium

[¢]

Bottom pellet: Red blood cells and granulocytes

[e]

Carefully insert a sterile pipette through the plasma layer and aspirate the PBMC layer at
the interface. Transfer the collected cells to a new sterile centrifuge tube.

e Washing:

o Add at least 3 volumes of balanced salt solution to the harvested PBMCs to wash the cells
and dilute any remaining Lymphoprep™.

o Centrifuge at 250-300 x g for 10 minutes at room temperature with the brake on.[1][13]
o Discard the supernatant.

o Resuspend the cell pellet in a fresh volume of balanced salt solution and repeat the wash
step. Two washes are generally sufficient.

o Cell Counting and Viability Assessment: After the final wash, resuspend the cell pellet in a
known volume of an appropriate buffer or cell culture medium. Determine the cell
concentration and viability using a hemocytometer and a viability stain such as Trypan Blue.

Troubleshooting
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Issue

Possible Cause(s)

Recommendation(s)

Low PBMC Yield

- Old blood sample (>24 hours)
- Blood stored at incorrect
temperature - Incomplete
removal of the buffy coat -
Incorrect centrifugation speed

or time - Blood not diluted

- Use fresh blood whenever
possible. - Store and process
blood at room temperature. -
Be careful to aspirate the
entire PBMC layer. - Verify
centrifuge settings. - Always
dilute blood 1:1 with a

balanced salt solution.

Low PBMC Viability

- Old blood sample -
Contamination during
processing - Excessive
centrifugation speeds during
washing steps - Prolonged

exposure to Lymphoprep™

- Use fresh blood. - Maintain
sterile technique throughout
the procedure. - Use
recommended g-force for
washing steps. - Process
samples promptly after

centrifugation.

Red Blood Cell Contamination

- Incomplete separation -
Disruption of the cell layers
during handling or
centrifugation with the brake
on - Incorrect blood to

Lymphoprep™ ratio

- Ensure proper layering and
centrifugation without the
brake. - Handle tubes carefully
after centrifugation. - Use the
recommended volumes of
blood and Lymphoprep™. - An
additional RBC lysis step can
be performed if necessary, but
this may also affect PBMC

viability and recovery.

Granulocyte Contamination

- Blood stored for an extended
period, especially at 4°C -

Incomplete separation

- Use fresh blood. - Ensure
optimal centrifugation

parameters.

Visualizing the Workflow

The following diagrams illustrate the key steps and logical flow of the PBMC isolation process.
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Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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